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Introduction

International Standards for Phytosanitary Measures (ISPMs) are the foundational pillars of the
global effort to protect plant resources from the introduction and spread of pests. Established
by the Commission on Phytosanitary Measures (CPM), the governing body of the International
Plant Protection Convention (IPPC), these standards are crucial for safeguarding sustainable
agriculture, biodiversity, and facilitating safe international trade.[1][2][3][4] Recognized by the
World Trade Organization (WTO) under the Agreement on the Application of Sanitary and
Phytosanitary Measures (SPS Agreement), ISPMs provide the scientific basis for harmonizing
phytosanitary measures worldwide.[4][5][6] This guide provides an in-depth technical overview
of the core principles of ISPMs, their development, and a detailed look at key standards
relevant to research and international trade in plant-based materials.

The Role of the International Plant Protection
Convention (IPPC)

The IPPC is an international treaty that aims to secure coordinated, effective action to prevent
and to control the introduction and spread of pests of plants and plant products.[7] One of its
primary functions is the development and adoption of ISPMs. The standards are drafted by
international experts and undergo a rigorous consultation process before being adopted by the
CPM.[4] While the IPPC encourages the adoption of these standards, they only become legally
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binding when contracting parties establish them as requirements in their national legislation.[1]

[2]

Categories of ISPMs

ISPMs can be broadly categorized into three types:

o Reference Standards: These provide a foundational framework for phytosanitary systems. A
key example is ISPM 5, the "Glossary of phytosanitary terms," which ensures a harmonized
and internationally agreed-upon vocabulary.[1][8][9][10]

o Conceptual Standards: These standards provide guidelines and framewaorks for key
phytosanitary activities. Examples include ISPM 2 on the framework for pest risk analysis
and ISPM 11, which details the process for conducting pest risk analysis for quarantine
pests.[1][11][12][13]

» Specific Standards: These standards provide detailed requirements for specific phytosanitary
measures, pests, or commodities. A prominent example is ISPM 15, which regulates wood
packaging material in international trade.[1]

The ISPM Standard-Setting Process

The development of an ISPM follows a transparent and inclusive four-stage process to ensure
the standards are scientifically justified and globally applicable.[12][14][15]

Stage 2: Drafting Stage 3: Consultation Stage 4: Adoption and Publication

SC Approves for
Expert Drafting Group (EDG) q Consultation | q SC Reviews Comments Publication of the
Drafts the ISPM SC Reviews Draft l Member Consultation ‘and Revises Draft g CPM Adopts the ISPM Adopted ISPM

Stage 1: Developing the List of Topics

Call for Topics Standards Committee (SC) Commission on Phytosanitary
(every 2 years) Reviews Submissions Measures (CPM) Adopts List
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ISPM Development Process

Core Methodologies and Key ISPMs

While ISPMs are regulatory standards and do not contain "experimental protocols" in the
traditional scientific sense, they do provide detailed procedural methodologies for ensuring
phytosanitary safety. The following sections delve into the methodologies of several key ISPMs.

ISPM 15: Regulation of Wood Packaging Material in
International Trade

ISPM 15 is one of the most widely recognized standards, addressing the risk of pest
introduction through wood packaging material (WPM) used in international trade, such as
pallets and crates.[16][17][18] The standard requires that WPM be debarked and then treated
to eliminate pests.[16]

The approved treatments under ISPM 15 are designed to be effective against a broad range of
pests. The quantitative parameters for these treatments are summarized below.
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Treatment Method Code Requirements

The wood core temperature

must reach a minimum of 56°C
Heat Treatment (HT) HT ) ]

for a continuous period of at

least 30 minutes.

The fumigation must be
conducted according to a
schedule that achieves a
minimum concentration-time

_ product (CT) over 24 hours at
Methyl Bromide (MB)

o MB a specified temperature. The
Fumigation

dose of methyl bromide should
be adjusted based on the
ambient temperature. The
minimum temperature for

fumigation is 10°C.

Note: The use of Methyl Bromide is being phased out in many countries due to its ozone-
depleting properties.

Wood packaging material that has been treated in accordance with ISPM 15 must be marked
with the official IPPC symbol, a country code, a unique producer/treatment provider code, and
the treatment code (HT or MB).[17]

ISPM 15 Compliance Mark

ISPM 12: Phytosanitary Certificates

ISPM 12 provides the guidelines for the issuance of phytosanitary certificates, which are official
documents that attest to the phytosanitary status of a consignment of plants, plant products, or
other regulated articles.[19][20] These certificates are issued by the National Plant Protection
Organization (NPPO) of the exporting country to the NPPO of the importing country.[19][21]

The process of obtaining a phytosanitary certificate involves several key steps, beginning with
the exporter's application and culminating in the issuance of the certificate by the NPPO.
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Phytosanitary Certification Workflow (ISPM 12)

ISPM 2 & ISPM 11: Pest Risk Analysis

Pest Risk Analysis (PRA) is a systematic process to evaluate biological or other scientific and
economic evidence to determine whether a pest should be regulated and the strength of any
phytosanitary measures to be taken against it.[11][22] ISPM 2 provides the general framework
for PRA, while ISPM 11 provides specific details for quarantine pests.[11][12][13]
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The PRA process consists of three main stages:

o Stage 1: Initiation: This stage involves identifying the pest(s) and pathways of concern and
defining the PRA area.[23]

o Stage 2: Pest Risk Assessment: This involves evaluating the probability of introduction and
spread of the pest and the potential economic consequences.[23]

o Stage 3: Pest Risk Management: This stage involves identifying, evaluating, and selecting
options to reduce the risk of introduction and spread of the pest.[23]
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Pest Risk Analysis Process (ISPM 2 & 11)

Other Key ISPMs for Researchers and Scientists
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e ISPM 3: Guidelines for the export, shipment, import and release of biological control agents
and other beneficial organisms: This standard is crucial for researchers working with
biological control agents, providing a framework for their safe movement across borders.[1]
[31[24][25]

e ISPM 4: Requirements for the establishment of pest free areas: This standard is relevant for
sourcing plant material from areas declared free of specific pests, which can simplify import
procedures.[4][5][6][21]

e ISPM 7: Phytosanitary certification system: This standard outlines the requirements for a
national phytosanitary certification system, providing context for the issuance of
phytosanitary certificates.[7][11][14][15][16]

» ISPM 36: Integrated measures for plants for planting: This standard is important for those
involved in the international movement of plants for planting, including for research
purposes, as it outlines a systems approach to managing pest risk.[26][27][28][29]

Conclusion

International Standards for Phytosanitary Measures are a critical component of the global
framework for plant health and safe trade. For researchers, scientists, and drug development
professionals, a thorough understanding of these standards is essential for ensuring the
compliant and efficient international movement of plant materials, biological control agents, and
other regulated articles. By adhering to the principles and methodologies outlined in the ISPMs,
the scientific community can contribute to the global effort to protect plant resources while
advancing research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to International Standards for
Phytosanitary Measures (ISPMs)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259131#introduction-to-international-standards-for-
phytosanitary-measures-ispms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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